Cas no 1241967-43-0 (2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate)

• Product Name: 2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
• CAS No: 1241967-43-0
• MF: C₁₈H₁₉FN₂O₃S
• MW: 362.418466806412
• CID: 5320298
• Update Time: 2025-08-05

2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl 3-methylthiophene-2-carboxylate
• 2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
• STL014118
• [2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl] 3-methylthiophene-2-carboxylate

• Inchi： 1S/C18H19FN2O3S/c1-13-6-11-25-17(13)18(23)24-12-16(22)21-9-7-20(8-10-21)15-5-3-2-4-14(15)19/h2-6,11H,7-10,12H2,1H3
• InChI Key： DBIYVDYVUYPQQG-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(=O)OCC(N1CCN(C2C=CC=CC=2F)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 485
• XLogP3: 3.4
• Topological Polar Surface Area: 78.1

Additional information on 2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate

Comprehensive Overview of 2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate (CAS No. 1241967-43-0)

2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate, identified by its CAS No. 1241967-43-0, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a fluorophenylpiperazine moiety with a methylthiophene carboxylate group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural similarity to compounds known for modulating neurotransmitter systems, which could pave the way for novel therapeutic agents.

The compound's piperazine backbone is a common motif in medicinal chemistry, often associated with central nervous system (CNS) activity. The addition of a 2-fluorophenyl group enhances its binding affinity to specific receptors, while the 3-methylthiophene-2-carboxylate ester contributes to its metabolic stability. This combination of functional groups makes CAS No. 1241967-43-0 a promising candidate for further exploration in the development of neuroactive compounds.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their improved pharmacokinetic properties. The presence of fluorine in 2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate is believed to enhance its bioavailability and selectivity, aligning with current trends in precision medicine. This compound's potential to interact with dopamine and serotonin receptors has also sparked discussions about its applicability in addressing neurological disorders, a topic frequently searched in academic and medical databases.

From a synthetic chemistry perspective, the preparation of CAS No. 1241967-43-0 involves multi-step organic reactions, including esterification and amide coupling. Its purity and stability under various conditions are critical for reproducible research outcomes, a concern often highlighted in pharmaceutical quality control forums. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to characterize this compound, ensuring its suitability for further studies.

The compound's relevance extends to computational chemistry and molecular modeling, where researchers leverage its structure to predict interactions with biological targets. This aligns with the increasing use of AI-driven drug discovery, a hot topic in both scientific literature and public discourse. As interest in personalized therapeutics grows, compounds like 2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate may play a pivotal role in the next generation of targeted therapies.

In summary, CAS No. 1241967-43-0 represents a fascinating intersection of medicinal chemistry and neuropharmacology. Its structural complexity and potential biological activity make it a valuable subject for ongoing research, particularly in the context of CNS disorders and receptor modulation. As scientific advancements continue to unfold, this compound may emerge as a key player in the development of innovative therapeutic solutions.